61-33-6

Penicillin g

In Stock

• CAS RN:
• 61-33-6

• Formula:
• C16H18N2O4S

• InChI:
• InChI=1S/C16H18N2O4S/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12?,14-/m1/s1

• InChIKey:
• JGSARLDLIJGVTE-MBNYWOFBSA-N

• Penicillin G is a broad-spectrum, beta-lactam naturally occurring penicillin antibiotic with antibacterial activity. Penicillin G binds to and inactivates the penicillin binding proteins (PBPs) located inside the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall and eventually causing cell lysis.
  Penicillin g, also known as benzylpenicillin or pfizerpen, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Penicillin g is a drug which is used for use in the treatment of severe infections caused by penicillin g-susceptible microorganisms when rapid and...

1-Chloro-2-(dichlorofluoromethylthio)ethane

In Stock

• CAS RN:
• 461-33-6

• Formula:
• C3H4Cl3FS

• InChI:
• InChI=1S/C3H4Cl3FS/c4-1-2-8-3(5,6)7/h1-2H2

• InChIKey:
• WKRZBSQVXNUZSI-UHFFFAOYSA-N

• 1-Chloro-2-(dichlorofluoromethylthio)ethane is a useful research compound. Its molecular formula is C3H4Cl3FS and its molecular weight is 197.5 g/mol. The purity is usually 95%.

N-[4-[(4-methoxyphenyl)methylsulfamoyl]phenyl]acetamide

• CAS RN:
• 5861-33-6

• Formula:
• C16H18N2O4S

• InChI:
• InChI=1S/C16H18N2O4S/c1-12(19)18-14-5-9-16(10-6-14)23(20,21)17-11-13-3-7-15(22-2)8-4-13/h3-10,17H,11H2,1-2H3,(H,18,19)

• InChIKey:
• WRGPRSDEFKQVAH-UHFFFAOYSA-N

• N-[4-[(4-methoxyphenyl)methylsulfamoyl]phenyl]acetamide is a useful research compound. Its molecular formula is C16H18N2O4S and its molecular weight is 334.4 g/mol. The purity is usually 95%.

d[Leu4,Lys8]-VP

In Stock

• CAS RN:
• 42061-33-6

• Formula:
• C47H67N11O11S2

• InChI:
• InChI=1S/C47H67N11O11S2/c1-27(2)21-32-42(64)56-35(24-38(49)60)45(67)57-36(47(69)58-19-8-12-37(58)46(68)53-31(11-6-7-18-48)41(63)51-25-39(50)61)26-71-70-20-17-40(62)52-33(23-29-13-15-30(59)16-14-29)43(65)55-34(44(66)54-32)22-28-9-4-3-5-10-28/h3-5,9-10,13-16,27,31-37,59H,6-8,11-12,17-26,48H2,1-2H3,(H2,49,60)(H2,50,61)(H,51,63)(H,52,62)(H,53,68)(H,54,66)(H,55,65)(H,56,64)(H,57,67)/t31-,32-,33-,34-,35-,36-,37-/m0/s1

• InChIKey:
• QGZMLGLFLYCDQT-PEAOEFARSA-N

• Selective vasopressin V1B receptor agonist (Ki values are 0.16, 64, 100 and 3800 nM for V1B, oxytocin, V2 and V1A receptors respectively). Displays weak antidiuretic, vasopressor and in vitro oxytocic activities.

6-Methoxykaempferol 3-O-rutinoside

In Stock

• CAS RN:
• 403861-33-6

• InChI:
• InChI=1S/C28H32O16/c1-9-16(31)20(35)22(37)27(41-9)40-8-14-17(32)21(36)23(38)28(43-14)44-26-19(34)15-13(7-12(30)25(39-2)18(15)33)42-24(26)10-3-5-11(29)6-4-10/h3-7,9,14,16-17,20-23,27-33,35-38H,8H2,1-2H3/t9-,14+,16-,17+,20+,21-,22+,23+,27+,28-/m0/s1

• 6-Methoxykaempferol 3-O-rutinoside is a natural product found in Actinocephalus geniculatus with data available.

2-(4-Amino-5-phenyl-1,2,4-triazol-3-ylthio)propanoic acid

In Stock

• CAS RN:
• 678561-33-6

• Formula:
• C11H12N4O2S

• InChI:
• InChI=1S/C11H12N4O2S/c1-7(10(16)17)18-11-14-13-9(15(11)12)8-5-3-2-4-6-8/h2-7H,12H2,1H3,(H,16,17)

• InChIKey:
• JUEXDGGDYIIDEM-UHFFFAOYSA-N

• 2-(4-Amino-5-phenyl-1,2,4-triazol-3-ylthio)propanoic acid is a useful research compound. Its molecular formula is C11H12N4O2S and its molecular weight is 264.3. The purity is usually 95%.

2-Ethyl-5-(pyrrolidin-1-yl(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-33-6

• Formula:
• C18H22N4OS

• InChI:
• InChI=1S/C18H22N4OS/c1-3-14-19-18-22(20-14)17(23)16(24-18)15(21-9-4-5-10-21)13-8-6-7-12(2)11-13/h6-8,11,15,23H,3-5,9-10H2,1-2H3

• InChIKey:
• OXRXORARAJCLCV-UHFFFAOYSA-N

• 2-Ethyl-5-(pyrrolidin-1-yl(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H22N4OS and its molecular weight is 342.46. The purity is usually 95%.

1-Propanol, 3-[(5-bromo-2-pyridinyl)oxy]-

In Stock

• CAS RN:
• 212961-33-6

• Formula:
• C8H10BrNO2

• InChI:
• InChI=1S/C8H10BrNO2/c9-7-2-3-8(10-6-7)12-5-1-4-11/h2-3,6,11H,1,4-5H2

• InChIKey:
• ZGYSXQAWRWCIMF-UHFFFAOYSA-N

• 1-Propanol, 3-[(5-bromo-2-pyridinyl)oxy]- is a useful research compound. Its molecular formula is C8H10BrNO2 and its molecular weight is 232.07 g/mol. The purity is usually 95%.

7-Chloro-1-(3-fluoro-4-methylphenyl)-1-oxoheptane

In Stock

• CAS RN:
• 898761-33-6

• Formula:
• C14H18ClFO

• InChI:
• InChI=1S/C14H18ClFO/c1-11-7-8-12(10-13(11)16)14(17)6-4-2-3-5-9-15/h7-8,10H,2-6,9H2,1H3

• InChIKey:
• XMQIRTSXUDZEOE-UHFFFAOYSA-N

• 7-Chloro-1-(3-fluoro-4-methylphenyl)-1-oxoheptane is a useful research compound. Its molecular formula is C14H18ClFO and its molecular weight is 256.74 g/mol. The purity is usually 95%.

2-Methyl-6-(2-methylpropyl)aniline

• CAS RN:
• 165661-33-6

• Formula:
• C11H17N

• InChI:
• InChI=1S/C11H17N/c1-8(2)7-10-6-4-5-9(3)11(10)12/h4-6,8H,7,12H2,1-3H3

• InChIKey:
• LEXUXYNIWQTLQP-UHFFFAOYSA-N

• 2-Methyl-6-(2-methylpropyl)aniline, also known as 2-Methyl-6-(2-methylpropyl)aniline, is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.264. The purity is usually 95%.

7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic Acid

In Stock

• CAS RN:
• 144061-33-6

• Formula:
• C10H5Cl2NO3

• InChI:
• InChI=1S/C10H5Cl2NO3/c11-6-2-1-4-8(7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16)

• InChIKey:
• HVXHDYSWCHQWBD-UHFFFAOYSA-N

• 7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic acid is a member of quinolines.

(1R,2R)-2-(3-Bromo-5-methylphenyl)cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2227861-33-6

• Formula:
• C11H11BrO2

• InChI:
• InChI=1S/C11H11BrO2/c1-6-2-7(4-8(12)3-6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)/t9-,10+/m0/s1

• InChIKey:
• AHFCQMWHWIMAFS-VHSXEESVSA-N

• (1R,2R)-2-(3-Bromo-5-methylphenyl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.111. The purity is usually 95%.

Tert-butyl 4-[1-[[2-[ethyl(prop-2-enoyl)amino]acetyl]amino]ethyl]-4-hydroxypiperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2361661-33-6

• Formula:
• C19H33N3O5

• InChI:
• InChI=1S/C19H33N3O5/c1-7-16(24)21(8-2)13-15(23)20-14(3)19(26)9-11-22(12-10-19)17(25)27-18(4,5)6/h7,14,26H,1,8-13H2,2-6H3,(H,20,23)

• InChIKey:
• HUIUXYQBAAKAQI-UHFFFAOYSA-N

• Tert-butyl 4-[1-[[2-[ethyl(prop-2-enoyl)amino]acetyl]amino]ethyl]-4-hydroxypiperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H33N3O5 and its molecular weight is 383.489. The purity is usually 95%.

N-[4-[2-(Hydroxymethyl)-5,5-dimethylpiperidine-1-carbonyl]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361861-33-6

• Formula:
• C18H24N2O3

• InChI:
• InChI=1S/C18H24N2O3/c1-4-16(22)19-14-7-5-13(6-8-14)17(23)20-12-18(2,3)10-9-15(20)11-21/h4-8,15,21H,1,9-12H2,2-3H3,(H,19,22)

• InChIKey:
• YFLPJMDQSZVUCO-UHFFFAOYSA-N

• N-[4-[2-(Hydroxymethyl)-5,5-dimethylpiperidine-1-carbonyl]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H24N2O3 and its molecular weight is 316.401. The purity is usually 95%.